194413-57-5; 194413-58-6; 204005-46-9

(3E)-3-[(3,5-dimethyl-1H-pyrrol-2-yl)methylidene]-1H-indol-2-one

• CAS RN:
• 194413-57-5; 194413-58-6; 204005-46-9

• Formula:
• C15H14N2O

• InChI:
• InChI=1S/C15H14N2O/c1-9-7-10(2)16-14(9)8-12-11-5-3-4-6-13(11)17-15(12)18/h3-8,16H,1-2H3,(H,17,18)/b12-8+

• InChIKey:
• WUWDLXZGHZSWQZ-XYOKQWHBSA-N

• 3-[(3,5-dimethyl-1H-pyrrol-2-yl)methylidene]-1H-indol-2-one is a member of indoles.

Semaxanib

In Stock

• CAS RN:
• 194413-58-6

• Formula:
• C15H14N2O

• InChI:
• InChI=1S/C15H14N2O/c1-9-7-10(2)16-14(9)8-12-11-5-3-4-6-13(11)17-15(12)18/h3-8,16H,1-2H3,(H,17,18)/b12-8-

• InChIKey:
• WUWDLXZGHZSWQZ-WQLSENKSSA-N

• Semaxanib (SU5416) is a potent and selective VEGFR(Flk-1/KDR) inhibitor with IC50 of 1.23 μM, 20-fold more selective for VEGFR than PDGFRβ, lack of activity against EGFR, InsR and FGFR. Phase 3.Semaxanib inhibits VEGF-dependent phosphorylation of the Flk-1 receptor in Flk-1-overexpressing NIH 3T3 cells with IC50 of 1.04 μM. Semaxanib inhibits PDGF-dependent autophosphorylation in NIH 3T3 cells with IC50 of 20.3 μM. Semaxanib inhibits VEGF- and FGF-driven mitogenesis in a dose-dependent manner with IC50 of 0.04 and 50 μM, respectively. Semaxanib treatment has no effect on the in vitro growth of C6 glioma, Calu 6 lung carcinoma, A375 melanoma, A431 epidermoid carcinoma, and SF767T glioma cells (all IC50s > 20 μM).Semaxanib dose-related inhibits growth of A375 tumor in vivo. A >85% inhibition of subcutaneous tumor growth is observed with daily i.p. administration of SU5416...

Semaxanib

In Stock

• CAS RN:
• 204005-46-9

• Formula:
• C15H14N2O

• InChI:
• InChI=1S/C15H14N2O/c1-9-7-10(2)16-14(9)8-12-11-5-3-4-6-13(11)17-15(12)18/h3-8,16H,1-2H3,(H,17,18)

• InChIKey:
• WUWDLXZGHZSWQZ-WQLSENKSSA-N

• SU 5416 is a tyrosine kinase inhibitor best known as an inhibitor of the vascular endothelial growth factor receptor (VEGFR2;  FLK1/KDR) and a suppressor of tumor vascularization, preventing the growth of multiple tumor types. In addition to inhibiting VEGFR2 (IC50 = 1 μM), SU 5416 also inhibits PDGFR (IC50 = 20 μM), c-Kit (IC50 = 30 nM), RET (IC50 = 170 nM), FLT3 (IC50 = 160 nM), ABL (IC50 = 11 μM), and ALK (IC50 = 1.2 μM). SU 5416 does not inhibit epidermal growth factor or fibroblast growth factor receptor tyrosine kinases (IC50 > 100 μM).
  Semaxanib is a quinolone derivative with potential antineoplastic activity. Semaxanib reversibly inhibits ATP binding to the tyrosine kinase domain of vascular endothelial growth factor receptor 2 (VEGFR2), which may inhibit VEGF-stimulated endothelial cell migration and proliferation and reduce the tumor microvasculature. T...